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Compound of Interest

Compound Name: Selenic acid

Cat. No.: B1206089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Selenic acid (H₂SeO₄) is a powerful oxidizing agent and a strong acid, analogous to sulfuric

acid. Its unique chemical properties make it a valuable reagent in various research and

industrial applications, including organic synthesis and the manufacturing of selenates.

However, its high reactivity and toxicity necessitate stringent safety protocols and handling

procedures. This guide provides an in-depth overview of the safety precautions, handling

protocols, and emergency procedures required for the safe use of selenic acid in a laboratory

setting.

Hazard Identification and Classification
Selenic acid is classified as a hazardous substance with multiple acute and chronic health

risks. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides a standardized framework for communicating these hazards.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[1][2]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[1][2]

Skin Corrosion/Irritation 1B / 2

H314: Causes severe skin

burns and eye damage. /

H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1][2]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[1]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

GHS Pictograms:

Signal Word: Danger[1]

Quantitative Toxicity Data
Understanding the quantitative toxicity of selenic acid is crucial for risk assessment and for

establishing appropriate safety measures. The following table summarizes the available toxicity

data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://seleniousacid.com/seleniousacidSDS-GHS.html
https://www.agilent.com/cs/library/msds/5190-8448_US.pdf
https://seleniousacid.com/seleniousacidSDS-GHS.html
https://www.agilent.com/cs/library/msds/5190-8448_US.pdf
https://www.agilent.com/cs/library/msds/5190-8448_US.pdf
https://resources.rndsystems.com/pdfs/msds/ccm005.pdf
https://seleniousacid.com/seleniousacidSDS-GHS.html
https://www.agilent.com/cs/library/msds/5190-8448_US.pdf
https://seleniousacid.com/seleniousacidSDS-GHS.html
https://www.agilent.com/cs/library/msds/5190-8448_US.pdf
https://seleniousacid.com/seleniousacidSDS-GHS.html
https://seleniousacid.com/seleniousacidSDS-GHS.html
https://www.agilent.com/cs/library/msds/5190-8448_US.pdf
https://seleniousacid.com/seleniousacidSDS-GHS.html
https://www.benchchem.com/product/b1206089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity Data
Type

Value Species Route Reference

Oral LD50 68.1 mg/kg Rat Oral [1]

Dermal LD50 4 mg/kg Rabbit Dermal [4]

Intravenous

LD50
11 mg/kg Mouse Intravenous [4]

Aquatic Toxicity

(LC50)
36.3 mg/L (24 hr) Brook trout - [5]

OSHA PEL (as

Se)
0.2 mg/m³ - TWA [1]

ACGIH TLV (as

Se)
0.2 mg/m³ - TWA [1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling selenic acid to

prevent exposure.

Body Part Required PPE Specifications

Eyes/Face Safety goggles and face shield

Tightly fitting safety goggles.

Faceshield (8-inch minimum).

[1]

Skin
Chemical-resistant gloves and

lab coat

Handle with gloves.[1]

Impervious clothing.[6]

Respiratory Respirator

Use a respirator if ventilation is

inadequate. A P3 type mask is

recommended for short

interventions.[4]
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Experimental Protocol: Preparation of a Dilute
Selenic Acid Solution
This protocol outlines the steps for safely preparing a dilute solution of selenic acid from a

concentrated stock.

Materials:

Concentrated selenic acid

Deionized water

Appropriate volumetric flasks and pipettes

Fume hood

Personal Protective Equipment (as specified in Section 3)

Procedure:

Preparation: Don all required PPE before entering the designated work area. Ensure the

fume hood is functioning correctly.

Calculation: Calculate the required volume of concentrated selenic acid needed to achieve

the desired final concentration and volume.

Dilution:

Partially fill the volumetric flask with deionized water.

Slowly and carefully add the calculated amount of concentrated selenic acid to the water

in the volumetric flask. Always add acid to water, never the other way around, to avoid a

violent exothermic reaction.

Allow the solution to cool to room temperature.

Add deionized water to the calibration mark on the volumetric flask.
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Cap the flask and invert it several times to ensure thorough mixing.

Labeling and Storage: Clearly label the flask with the name of the solution, its concentration,

the date of preparation, and any relevant hazard warnings. Store in a cool, dry, well-

ventilated area away from incompatible materials.[7]

Waste Disposal: Dispose of any waste materials according to institutional and local

regulations for hazardous waste.[1][7]

Standard Operating Procedure for Handling Selenic
Acid
The following flowchart illustrates the standard operating procedure for the safe handling of

selenic acid.
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Preparation

Handling

Post-Handling

Waste Disposal

Don Appropriate PPE

Work in a Fume Hood

Carefully Dispense Acid

Always Add Acid to Water

Properly Label and Store

Clean Work Area

Collect in Designated Waste Container

Dispose According to Regulations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate the Area

Don Appropriate PPE

Contain the Spill

Neutralize with Absorbent Material

Collect and Dispose of Waste

Decontaminate the Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206089#selenic-acid-safety-precautions-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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